Cas no 1497966-78-5 ((dimethyl-1,2-oxazol-4-yl)methyl2-(4-methylcyclohexyl)ethylamine)

• Product Name: (dimethyl-1,2-oxazol-4-yl)methyl2-(4-methylcyclohexyl)ethylamine
• CAS No: 1497966-78-5
• MF: C₁₅H₂₆N₂O
• MW: 250.379744052887
• MDL: MFCD19103875
• CID: 5608401
• PubChem ID: 64227079
• Update Time: 2025-07-09

(dimethyl-1,2-oxazol-4-yl)methyl2-(4-methylcyclohexyl)ethylamine Chemical and Physical Properties

Names and Identifiers

• AKOS013547732
• EN300-840688
• [(dimethyl-1,2-oxazol-4-yl)methyl][2-(4-methylcyclohexyl)ethyl]amine
• 1497966-78-5
• (dimethyl-1,2-oxazol-4-yl)methyl2-(4-methylcyclohexyl)ethylamine

• MDL： MFCD19103875
• Inchi： 1S/C15H26N2O/c1-11-4-6-14(7-5-11)8-9-16-10-15-12(2)17-18-13(15)3/h11,14,16H,4-10H2,1-3H3
• InChI Key： QDEBYOJANANJOA-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(C)=N1)CNCCC1CCC(C)CC1

Computed Properties

• Exact Mass: 250.204513457g/mol
• Monoisotopic Mass: 250.204513457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 38.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (dimethyl-1,2-oxazol-4-yl)methyl2-(4-methylcyclohexyl)ethylamine

Research Brief on (Dimethyl-1,2-oxazol-4-yl)methyl2-(4-methylcyclohexyl)ethylamine (CAS: 1497966-78-5): Recent Advances and Applications

The compound (dimethyl-1,2-oxazol-4-yl)methyl2-(4-methylcyclohexyl)ethylamine (CAS: 1497966-78-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique oxazole and cyclohexyl structural motifs, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. Recent studies have explored its pharmacological properties, synthesis pathways, and potential as a lead compound for drug development.

One of the key areas of interest is the compound's interaction with neurotransmitter receptors. Preliminary in vitro studies indicate that (dimethyl-1,2-oxazol-4-yl)methyl2-(4-methylcyclohexyl)ethylamine exhibits selective binding affinity towards specific serotonin and dopamine receptor subtypes. This selectivity suggests its potential utility in the treatment of neurological disorders such as depression, anxiety, and Parkinson's disease. Researchers have employed advanced computational modeling techniques, including molecular docking and dynamics simulations, to elucidate the binding mechanisms and optimize the compound's efficacy.

In addition to its CNS applications, recent investigations have highlighted the compound's role in anti-inflammatory and analgesic pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of (dimethyl-1,2-oxazol-4-yl)methyl2-(4-methylcyclohexyl)ethylamine exhibit potent inhibitory effects on cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory response. These findings open new avenues for the development of non-steroidal anti-inflammatory drugs (NSAIDs) with improved safety profiles and reduced gastrointestinal side effects.

The synthesis of (dimethyl-1,2-oxazol-4-yl)methyl2-(4-methylcyclohexyl)ethylamine has also been a focus of recent research. Innovative synthetic routes have been developed to enhance yield and purity while minimizing environmental impact. For instance, a green chemistry approach utilizing catalytic hydrogenation and microwave-assisted synthesis has been reported to significantly reduce reaction times and byproduct formation. These advancements are critical for scaling up production and ensuring the compound's viability for clinical trials.

Despite these promising developments, challenges remain in the translation of (dimethyl-1,2-oxazol-4-yl)methyl2-(4-methylcyclohexyl)ethylamine from bench to bedside. Pharmacokinetic studies have revealed variable bioavailability and metabolic stability, necessitating further structural optimization. Additionally, the compound's safety profile, including potential off-target effects, requires comprehensive evaluation in preclinical models. Collaborative efforts between academia and industry are underway to address these hurdles and accelerate the compound's progression through the drug development pipeline.

In conclusion, (dimethyl-1,2-oxazol-4-yl)methyl2-(4-methylcyclohexyl)ethylamine (CAS: 1497966-78-5) represents a versatile and promising candidate in chemical biology and pharmaceutical research. Its multifaceted pharmacological properties, coupled with advances in synthesis and optimization, position it as a valuable tool for therapeutic innovation. Continued research and development efforts are expected to unlock its full potential and pave the way for novel treatments in CNS disorders and inflammatory diseases.